Cas no 917981-35-2 (1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-)
917981-35-2 structure
Product Name:1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
CAS No:917981-35-2
MF:C43H38N2O2
MW:614.774031162262
CID:780404
PubChem ID:58789494
Update Time:2025-04-19
1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
- 1,3-bis[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propane-1,3-dione
- DTXSID00730097
- 1,3-Bis{4-[bis(4-methylphenyl)amino]phenyl}propane-1,3-dione
- SCHEMBL14186126
- 917981-35-2
-
- Inchi: 1S/C43H38N2O2/c1-30-5-17-36(18-6-30)44(37-19-7-31(2)8-20-37)40-25-13-34(14-26-40)42(46)29-43(47)35-15-27-41(28-16-35)45(38-21-9-32(3)10-22-38)39-23-11-33(4)12-24-39/h5-28H,29H2,1-4H3
- InChI Key: RYCPTJLNIWYSSL-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 614.293328459g/mol
- Monoisotopic Mass: 614.293328459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 47
- Rotatable Bond Count: 10
- Complexity: 842
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.1
- Topological Polar Surface Area: 40.6Ų
1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]- Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
917981-35-2 (1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-) Related Products
- 97606-39-8(Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent